(3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride

• IUPAC Name: (3-aminopiperidin-1-yl)-(2-chloropyridin-3-yl)methanone;hydrochloride
• InChI: InChI=1S/C11H14ClN3O.ClH/c12-10-9(4-1-5-14-10)11(16)15-6-2-3-8(13)7-15;/h1,4-5,8H,2-3,6-7,13H2;1H
• InChI Key: UJHRRODCRJFRAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(N=CC=C2)Cl)N.Cl
• Molecular Formula: C11H15Cl2N3O
• Molecular Weight: 276.16 g/mol

Description

(3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride, also known as JNJ-40411813, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride is not fully understood. However, it is believed to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the regulation of synaptic plasticity and is known to play a role in the development of various neurological disorders.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain. It also has anti-inflammatory and analgesic effects, which may be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride in lab experiments is its high potency and selectivity for the NMDA receptor. This makes it a useful tool for studying the role of this receptor in various neurological disorders. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are a number of future directions that could be pursued in the study of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride. One potential direction is to investigate its potential use in the treatment of other neurological disorders such as epilepsy and multiple sclerosis. Another direction is to explore its potential as a therapeutic agent for the treatment of chronic pain. Additionally, further studies could be conducted to investigate the safety and toxicity of this compound in various animal models.

Synthesis Methods

The synthesis of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride involves the reaction of 2-chloro-3-pyridinecarboxaldehyde with piperidine-3-amine in the presence of a catalytic amount of palladium on carbon. The reaction is carried out in a solvent mixture of ethanol and water under reflux conditions. The resulting product is then purified and isolated as a hydrochloride salt.

Scientific Research Applications

(3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone hydrochloride has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.